Cas no 66592-84-5 (Adenosine-2,8-t2 (9CI))

• Product Name: Adenosine-2,8-t2 (9CI)
• CAS No: 66592-84-5
• MF: C₁₀H₁₃N₅O₄
• MW: 271.257539987564
• CID: 524799
• PubChem ID: 171798
• Update Time: 2025-04-19

Adenosine-2,8-t2 (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine-2,8-t2 (9CI)
• ADENOSINE, [2,8-3H]
• (2,8-~3~H_2_)adenosine
• (2,8-3H)Adenosine
• Adenosine-2,8-t2
• Adenosine-2,8-t2(9ci)
• 66592-84-5
• DTXSID30216758

• Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i2T,3T
• InChI Key： OIRDTQYFTABQOQ-PKNMYNGRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C([3H])=NC2C(N)=NC([3H])=NC1=2)O)O

Computed Properties

• Exact Mass: 271.113
• Monoisotopic Mass: 271.113
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Boiling Point: 676.3°Cat760mmHg
• Flash Point: 362.8°C
• PSA: 139.54000
• LogP: -1.39880

Adenosine-2,8-t2 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides